Cas no 380434-50-4 (3-(4-Butoxy-3-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]-2-propenamide)

• Product Name: 3-(4-Butoxy-3-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]-2-propenamide
• CAS No: 380434-50-4
• MF: C₂₂H₂₁F₃N₂O₃
• MW: 418.408956289291
• CID: 5454078
• PubChem ID: 2130619
• Update Time: 2025-06-12

3-(4-Butoxy-3-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-butoxy-3-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• (E)-3-(4-butoxy-3-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• AKOS001030726
• (2E)-3-(4-butoxy-3-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• Z44308897
• 380434-50-4
• STK949920
• EN300-26590945
• 3-(4-Butoxy-3-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]-2-propenamide

• Inchi： 1S/C22H21F3N2O3/c1-3-4-10-30-19-9-8-15(12-20(19)29-2)11-16(14-26)21(28)27-18-7-5-6-17(13-18)22(23,24)25/h5-9,11-13H,3-4,10H2,1-2H3,(H,27,28)
• InChI Key： MBSMEPCHABQFDN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C(F)(F)F)=C1)(=O)C(C#N)=CC1=CC=C(OCCCC)C(OC)=C1

Computed Properties

• Exact Mass: 418.15042702g/mol
• Monoisotopic Mass: 418.15042702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.2±50.0 °C(Predicted)
• pka: 10.37±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on 3-(4-Butoxy-3-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]-2-propenamide

Introduction to 3-(4-Butoxy-3-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]-2-propenamide (CAS No. 380434-50-4)

3-(4-Butoxy-3-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]-2-propenamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 380434-50-4, belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal chemistry.

The molecular structure of this compound features a combination of functional groups that make it a candidate for various biological interactions. The presence of a butoxy group at the 4-position of the phenyl ring and a methoxy group at the 3-position introduces hydrophobic and electronic effects that can influence the compound's solubility, reactivity, and binding affinity. Additionally, the cyano and trifluoromethyl groups contribute to the molecule's overall electronic distribution, potentially enhancing its interaction with biological targets.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The structural motifs present in 3-(4-Butoxy-3-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]-2-propenamide align well with these goals, making it a valuable scaffold for further exploration.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The double bond in the propenamide moiety provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility is particularly useful in drug discovery pipelines where rapid iteration and optimization are essential.

Recent studies have begun to explore the biological activity of related compounds, providing insights into the potential mechanisms of action for 3-(4-Butoxy-3-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]-2-propenamide. For instance, analogs with similar structural features have shown promise in inhibiting enzymes involved in cancer cell proliferation. The trifluoromethyl group, in particular, has been identified as a key moiety that can enhance binding affinity to biological targets, a phenomenon often referred to as "fluorine effect."

The butoxy and methoxy substituents on the phenyl ring are also thought to play critical roles in modulating the compound's bioavailability and metabolic stability. These groups can influence solubility parameters, which are crucial for determining how well a drug can be absorbed and distributed within an organism. Additionally, they can affect metabolic pathways by interacting with enzymes such as cytochrome P450, which are responsible for drug metabolism.

In terms of synthetic methodologies, 3-(4-Butoxy-3-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]-2-propenamide can be synthesized through multi-step organic reactions that involve condensation, cyclization, and functional group transformations. The synthesis often requires careful control of reaction conditions to ensure high yields and purity. Advances in catalytic systems and green chemistry principles have made it possible to produce this compound more efficiently while minimizing environmental impact.

The compound's potential applications extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. The unique combination of functional groups makes it a versatile building block for creating novel materials with specific properties. For example, derivatives of this compound have been explored as components in liquid crystals or as precursors for polymers with tailored mechanical or optical characteristics.

Evaluation of 3-(4-Butoxy-3-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]-2-propenamide requires rigorous testing under various conditions to assess its stability, reactivity, and compatibility with different environments. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to characterize the compound's structure and purity.

The future direction of research on this compound will likely involve exploring its interactions with biological targets at a molecular level. Techniques such as X-ray crystallography and computational modeling can provide detailed insights into how the molecule binds to proteins or enzymes. This information is crucial for designing drugs that are both effective and selective.

Additionally, efforts may focus on developing scalable synthetic routes that allow for cost-effective production of 3-(4-Butoxy-3-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]-2-propenamide on an industrial scale. Collaborative efforts between academia and industry will be essential to translate laboratory discoveries into commercially viable products.

In conclusion, 3-(4-Butoxy-3-methoxyphenyl)-2-cyano-N-[3-(trifluoromethyl)phenyl]-2-propenamide represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for further exploration into novel drug development and advanced material design. As research continues to uncover new possibilities for this molecule, its significance in science and technology is likely to grow.